5-((2-chlorobenzyl)thio)-1-ethyl-3-methyl-6-phenethyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 5-[(2-chlorophenyl)methylsulfanyl]-1-ethyl-3-methyl-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C23H23ClN4OS/c1-3-28-21-20(16(2)26-28)25-23(30-15-18-11-7-8-12-19(18)24)27(22(21)29)14-13-17-9-5-4-6-10-17/h4-12H,3,13-15H2,1-2H3
• InChI Key: DFRLDOAGROXOBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CCC3=CC=CC=C3)SCC4=CC=CC=C4Cl
• Molecular Formula: C23H23ClN4OS
• Molecular Weight: 439.0 g/mol

Description

Pyrimidine derivatives, such as the one you mentioned, are a class of compounds that have been widely studied due to their diverse biological activities. They are often used in the development of new drugs, particularly antitumor drugs.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can vary widely depending on the specific compound and conditions. For instance, some pyrimidine derivatives have been found to show antiproliferative activity against various cancer cell lines.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Heterocyclic compounds containing sulfonamido moieties, which include similar structures to the chemical , have shown potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
• Novel pyrazolopyrimidines derivatives, akin to the compound of interest, have been evaluated for antimicrobial and anticancer activities, with some showing promising results (Hafez, El-Gazzar, & Al-Hussain, 2016).

Anticancer Potential

• Pyrazolopyrimidinones, related to the compound being researched, have been investigated for their potential anticancer activities, with certain derivatives demonstrating significant effects (Rahmouni et al., 2016).
• Some pyrazolo[3,4-d]pyrimidin-4-one derivatives have been tested for antitumor activity, showing promise in inhibiting cancer cell growth (Abdellatif et al., 2014).

Synthesis and Chemical Reactivity

• The synthesis of novel heterocyclic systems, including pyrimidines and thiazines, has been explored for compounds with similar structures, highlighting the versatility and reactivity of these molecules (Abdel-fattah et al., 1998).

Anti-Inflammatory and Analgesic Activities

• Pyrazolopyrimidine derivatives have been evaluated for their anti-inflammatory and analgesic activities, indicating potential medical applications beyond their antibacterial and anticancer properties (Antre et al., 2011).

Mechanism of Action

The mechanism of action of pyrimidine derivatives can also vary. Some have been found to inhibit the aggregation of platelets, while others have shown antitumor activity by inhibiting cell proliferation.

Future Directions

The future directions for research on pyrimidine derivatives are likely to involve further exploration of their biological activities and potential uses in drug development.